1. Home
  2. Product
  3. Inhibitors
  4. ZK 756326
ZK 756326 ZK 756326 Selective, non-peptide CCR8 chemokine receptor agonist (IC50 values are 1.8 and 2.6 μM for human and mouse receptors respectively). Displays no activity at CCR4, CXCR3, CXCR4 and CCR5 and shows > 28-fold selectivity over 26 other GPCRs (less selective at α2A and 5-HT receptors). Induces chemotaxis and inhibits Env-mediated (HIV) cell-cell fusion.
Brand Name: Vulcanchem
CAS No.: 874911-96-3
VCID: VC0004528
InChI: InChI=1S/C21H28N2O3.2ClH/c24-14-16-25-15-13-22-9-11-23(12-10-22)18-19-5-4-8-21(17-19)26-20-6-2-1-3-7-20;;/h1-8,17,24H,9-16,18H2;2*1H
SMILES: C1CN(CCN1CCOCCO)CC2=CC(=CC=C2)OC3=CC=CC=C3.Cl.Cl
Molecular Formula: C21H28N2O3.2HCl
Molecular Weight: 429.38

ZK 756326

CAS No.: 874911-96-3

Inhibitors

VCID: VC0004528

Molecular Formula: C21H28N2O3.2HCl

Molecular Weight: 429.38

ZK 756326 - 874911-96-3

CAS No. 874911-96-3
Product Name ZK 756326
Molecular Formula C21H28N2O3.2HCl
Molecular Weight 429.38
IUPAC Name 2-[2-[4-[(3-phenoxyphenyl)methyl]piperazin-1-yl]ethoxy]ethanol;dihydrochloride
Standard InChI InChI=1S/C21H28N2O3.2ClH/c24-14-16-25-15-13-22-9-11-23(12-10-22)18-19-5-4-8-21(17-19)26-20-6-2-1-3-7-20;;/h1-8,17,24H,9-16,18H2;2*1H
SMILES C1CN(CCN1CCOCCO)CC2=CC(=CC=C2)OC3=CC=CC=C3.Cl.Cl
Description Selective, non-peptide CCR8 chemokine receptor agonist (IC50 values are 1.8 and 2.6 μM for human and mouse receptors respectively). Displays no activity at CCR4, CXCR3, CXCR4 and CCR5 and shows > 28-fold selectivity over 26 other GPCRs (less selective at α2A and 5-HT receptors). Induces chemotaxis and inhibits Env-mediated (HIV) cell-cell fusion.
Synonyms 2-[2-[4-[(3-phenoxyphenyl)methyl]-1-piperazinyl]ethoxy]ethanol dihydrochloride
PubChem Compound 56972201
Last Modified Nov 14 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19